Cas no 100347-72-6 (Benzoic acid,3,5-dimethyl-4-(2-propen-1-yloxy)-, ethyl ester)

• Product Name: Benzoic acid,3,5-dimethyl-4-(2-propen-1-yloxy)-, ethyl ester
• CAS No: 100347-72-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 203192
• PubChem ID: 57812
• Update Time: 2025-04-19

Benzoic acid,3,5-dimethyl-4-(2-propen-1-yloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dimethyl-4-(2-propen-1-yloxy)-, ethyl ester
• ethyl 3,5-dimethyl-4-prop-2-enoxybenzoate
• 4-Allyloxy-3,5-dimethyl-benzoesaeure-aethylester
• 4-Allyloxy-3,5-dimethylbenzoic acid ethyl ester
• AC1L1NQT
• AC1Q64FJ
• ACMC-20m3ei
• BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIMETHYL-, ETHYL ESTER
• BRN 2651178
• CTK3J8822
• Ethyl 4-allyloxy-3,5-dimethylbenzoate
• Benzoicacid, 3,5-dimethyl-4-(2-propenyloxy)-, ethyl ester (9CI)
• Benzoic acid,4-(allyloxy)-3,5-dimethyl-, ethyl ester (6CI)
• DTXSID50143219
• 100347-72-6

• Inchi： 1S/C14H18O3/c1-5-7-17-13-10(3)8-12(9-11(13)4)14(15)16-6-2/h5,8-9H,1,6-7H2,2-4H3
• InChI Key： RJIKVTNJKCUWOA-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C(C)=CC(C(=O)OCC)=CC=1C

Computed Properties

• Exact Mass: 234.125594g/mol
• Monoisotopic Mass: 234.125594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.29g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 341.9°Cat760mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.506
• PSA: 35.53000
• LogP: 3.04490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters